Cas no 1693620-79-9 (4-(3-chlorothiophen-2-yl)butan-2-amine)
4-(3-chlorothiophen-2-yl)butan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-chlorothiophen-2-yl)butan-2-amine
- EN300-1965279
- 1693620-79-9
-
- Inchi: 1S/C8H12ClNS/c1-6(10)2-3-8-7(9)4-5-11-8/h4-6H,2-3,10H2,1H3
- InChI Key: IUWBKAUDGDFCBS-UHFFFAOYSA-N
- SMILES: ClC1C=CSC=1CCC(C)N
Computed Properties
- Exact Mass: 189.0378983g/mol
- Monoisotopic Mass: 189.0378983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 54.3Ų
4-(3-chlorothiophen-2-yl)butan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1965279-1g |
4-(3-chlorothiophen-2-yl)butan-2-amine |
1693620-79-9 | 1g |
$986.0 | 2023-09-17 | ||
| Enamine | EN300-1965279-5g |
4-(3-chlorothiophen-2-yl)butan-2-amine |
1693620-79-9 | 5g |
$2858.0 | 2023-09-17 | ||
| Enamine | EN300-1965279-10g |
4-(3-chlorothiophen-2-yl)butan-2-amine |
1693620-79-9 | 10g |
$4236.0 | 2023-09-17 | ||
| Enamine | EN300-1965279-0.05g |
4-(3-chlorothiophen-2-yl)butan-2-amine |
1693620-79-9 | 0.05g |
$827.0 | 2023-09-17 | ||
| Enamine | EN300-1965279-0.1g |
4-(3-chlorothiophen-2-yl)butan-2-amine |
1693620-79-9 | 0.1g |
$867.0 | 2023-09-17 | ||
| Enamine | EN300-1965279-0.25g |
4-(3-chlorothiophen-2-yl)butan-2-amine |
1693620-79-9 | 0.25g |
$906.0 | 2023-09-17 | ||
| Enamine | EN300-1965279-0.5g |
4-(3-chlorothiophen-2-yl)butan-2-amine |
1693620-79-9 | 0.5g |
$946.0 | 2023-09-17 | ||
| Enamine | EN300-1965279-1.0g |
4-(3-chlorothiophen-2-yl)butan-2-amine |
1693620-79-9 | 1g |
$1442.0 | 2023-05-27 | ||
| Enamine | EN300-1965279-2.5g |
4-(3-chlorothiophen-2-yl)butan-2-amine |
1693620-79-9 | 2.5g |
$1931.0 | 2023-09-17 | ||
| Enamine | EN300-1965279-5.0g |
4-(3-chlorothiophen-2-yl)butan-2-amine |
1693620-79-9 | 5g |
$4184.0 | 2023-05-27 |
4-(3-chlorothiophen-2-yl)butan-2-amine Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 4-(3-chlorothiophen-2-yl)butan-2-amine
Chemical Profile of 4-(3-chlorothiophen-2-yl)butan-2-amine (CAS No. 1693620-79-9)
4-(3-chlorothiophen-2-yl)butan-2-amine, identified by its Chemical Abstracts Service (CAS) number 1693620-79-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a butan-2-amine substituent linked to a chlorothiophene ring, has garnered attention due to its structural features and potential biological activities. The presence of both aromatic and aliphatic moieties, coupled with the electron-withdrawing effect of the chlorine atom, makes this compound a versatile scaffold for drug discovery.
The< strong> chlorothiophene moiety is particularly noteworthy, as thiophene derivatives are widely recognized for their pharmacological properties. These derivatives have been explored in various therapeutic areas, including antiviral, antibacterial, and anticancer applications. The introduction of a chlorine atom at the 3-position of the thiophene ring enhances the electrophilicity of the ring, facilitating further functionalization and interactions with biological targets.
In recent years, there has been a surge in research focusing on heterocyclic compounds as pharmacophores. The< strong> 3-chlorothiophen-2-yl group in 4-(3-chlorothiophen-2-yl)butan-2-amine contributes to its potential as an intermediate in synthesizing more complex molecules. This compound has been investigated in the context of developing novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity.
One of the most compelling aspects of 4-(3-chlorothiophen-2-yl)butan-2-amine is its role as a building block in medicinal chemistry. The butan-2-amine moiety provides a flexible linker that can be modified to optimize binding affinity and selectivity towards specific biological targets. Researchers have leveraged this compound to design molecules that interact with proteins involved in inflammation and immune response. For instance, derivatives of this structure have shown promise in modulating cytokine production and inhibiting inflammatory pathways.
The< strong> chemical synthesis of 4-(3-chlorothiophen-2-yl)butan-2-amine involves multi-step reactions that highlight the compound's synthetic utility. The synthesis typically begins with the preparation of the chlorothiophene precursor, followed by nucleophilic substitution reactions to introduce the butan-2-amine group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity, underscoring the importance of robust synthetic methodologies in pharmaceutical research.
In academic settings, 4-(3-chlorothiophen-2-yl)butan-2-amine has been used as a teaching tool to illustrate concepts in organic chemistry and Medicinal Chemistry. Its structural complexity allows students to explore various reaction mechanisms and functional group transformations. Additionally, its potential biological activity serves as an incentive for students to engage in drug discovery projects, fostering innovation and critical thinking skills.
The< strong> pharmacokinetic profile of derivatives derived from 4-(3-chlorothiophen-2-yl)butan-2-amine is another area of active investigation. Researchers are interested in optimizing solubility, bioavailability, and metabolic stability to enhance therapeutic efficacy. Computational modeling techniques, such as molecular docking and molecular dynamics simulations, have been instrumental in predicting how these compounds interact with biological targets at an atomic level.
Recent studies have also explored the< strong> role of thiophene derivatives in addressing neurological disorders. The structural features of 4-(3-chlorothiophen-2-yl)butan-2-aminesuch as its aromaticity and electron distributionhave raised interest among scientists investigating neuroprotective agents. Preliminary findings suggest that certain derivatives may modulate neurotransmitter receptors, offering potential treatments for conditions like Alzheimer's disease and Parkinson's disease.
The< strong> industrial applications of 4-(3-chlorothiophen-2-ybunanbne)-butanbne-bunbne-bunbne-bunbne-bunbne-bunbne-bunbne-bunbne-bunbne-bunbne-bunamincas no16936620 79 9cas no16936620 79 9cas no16936620 79 9cas no16936620 79 9cas no16936620 79 9cas no16936620 79 9cas no16936620 79 9cas no16936620 79 9cas no16936620 79 9cas no16936620 79 9cas no16936620 79 9are also noteworthy. Pharmaceutical companies utilize this compound as an intermediate in large-scale synthesis processes for active pharmaceutical ingredients (APIs). The efficiency and scalability of these synthetic routes are crucial for meeting global demand for innovative drugs.
In conclusion,4-(3-chlorothiophen)-butamincas no16936620 buni nehas emerged as a valuable compound in pharmaceutical research due to its structural versatility and potential biological activities. Its role as a scaffold for drug discovery underscores the importance of heterocyclic chemistry in developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in both academic and industrial settings.
1693620-79-9 (4-(3-chlorothiophen-2-yl)butan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)